Cas no 84989-41-3 (2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives)
84989-41-3 structure
Product Name:2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives
CAS No:84989-41-3
MF:C32H60O2
MW:476.817610740662
CID:60798
PubChem ID:6441644
Update Time:2025-04-18
2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives
- (4Z)-4-Pentadecylidene-3-tetradecyl-2-oxetanone
- EC 284-932-5
- EINECS 284-932-5
- EINECS 255-745-6
- DTXSID40860589
- SCHEMBL2019122
- 84989-41-3
- (4Z)-4-pentadecylidene-3-tetradecyloxetan-2-one
- 42272-70-8
- NS00089429
- 4-Pentadecylidene-3-tetradecyloxetan-2-one
- 2-Oxetanone, 4-pentadecylidene-3-tetradecyl-
-
- Inchi: 1S/C32H60O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-30(32(33)34-31)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h29-30H,3-28H2,1-2H3/b31-29-
- InChI Key: BKSVJFGDPOUPBY-YCNYHXFESA-N
- SMILES: O1C(C(/C/1=C/CCCCCCCCCCCCCC)CCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 476.459
- Monoisotopic Mass: 476.459
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 26
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 14.9
Experimental Properties
- Density: 0.906
- Boiling Point: 584.2°Cat760mmHg
- Flash Point: 245.7°C
- Refractive Index: 1.488
- PSA: 26.30000
- LogP: 11.22570
2-Oxetanone 3-C12-16-alkyl-4-C13-17-alkylidene derivatives Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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